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Compound of Interest

Compound Name: Decyl acetate

Cat. No.: B1670159 Get Quote

Introduction

Decyl acetate (CH₃COO(CH₂)₉CH₃) is a long-chain ester recognized for its characteristic fruity,

waxy, and slightly floral aroma. Beyond its extensive use in the fragrance and flavor industries,

decyl acetate serves as a versatile building block and intermediate in the synthesis of various

fine chemicals. Its applications range from being a key component in insect pheromone

formulations to its use as a protective group for hydroxyl moieties in complex organic

syntheses. This document provides detailed application notes and experimental protocols for

researchers, scientists, and professionals in drug development.

Key Applications

Pheromone Synthesis: Decyl acetate is a component of the sex pheromone blend of several

insect species, including the turnip moth (Agrotis segetum) and the false codling moth

(Cryptophlebia leucotreta). It can be used as a standard for analytical purposes or as a

component in synthetic pheromone lures for pest management.

Protecting Group Chemistry: The acetate group can be used to protect the hydroxyl group of

1-decanol (decyl alcohol) during multi-step syntheses. The resulting decyl acetate is stable

under various reaction conditions, and the acetate group can be readily removed to

regenerate the alcohol.

Solvent and Reagent: In laboratory settings, n-decyl acetate is utilized as a reagent or a

high-boiling point solvent in organic synthesis, aiding in the development of new compounds
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and materials.[1]

Synthesis of Decyl Acetate
Decyl acetate can be synthesized through both chemical and enzymatic routes.

1. Chemical Synthesis

A common method for the chemical synthesis of decyl acetate is the nucleophilic substitution

reaction between an alkyl halide (e.g., 1-bromodecane) and an acetate salt (e.g., sodium

acetate). This reaction typically proceeds via an S(_N)2 mechanism and can be facilitated by a

phase transfer catalyst.

2. Enzymatic Synthesis

Enzymatic synthesis, particularly through transesterification, offers a greener and more

selective alternative to traditional chemical methods. The use of lipases, such as the

immobilized Candida antarctica lipase B (Novozym 435), allows for high conversion rates under

mild reaction conditions.[2] The reaction involves the transfer of an acetyl group from an acyl

donor, such as vinyl acetate, to 1-decanol. This method is highly regarded for its sustainability

and the production of high-purity esters.
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Chemical Synthesis of Decyl Acetate

Reactants

Reaction

Work-up & Analysis

1-Bromodecane

Heating at 105°C with Stirring

Sodium Acetate Trihydrate Phase Transfer Catalyst (Aliquat 336) 1-Decene (Solvent)

Sampling Purification

GLPC Analysis Decyl Acetate (Product)
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Enzymatic Synthesis of Decyl Acetate

Reactants & Catalyst

Reaction

Work-up & Purification

1-Decanol

Incubation with Stirring (e.g., 40-60°C)

Vinyl Acetate Immobilized Lipase (Novozym 435) Solvent (e.g., n-hexane)

Filtration to remove enzyme

Solvent Evaporation

Vacuum Distillation

Decyl Acetate (Product)
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Ping-Pong Bi-Bi Mechanism for Lipase-Catalyzed Transesterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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